2-fluoro-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide

• Molecular Formula: C19H18FN3O3S
• Molecular Weight: 387.4 g/mol
• IUPAC Name: 2-fluoro-N-[[3-(morpholine-4-carbonyl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C19H18FN3O3S/c20-16-7-2-1-6-15(16)17(24)22-19(27)21-14-5-3-4-13(12-14)18(25)23-8-10-26-11-9-23/h1-7,12H,8-11H2,(H2,21,22,24,27)
• InChI Key: AAXZWPLDTXQKAY-UHFFFAOYSA-N
• SMILES: C1COCCN1C(=O)C2=CC(=CC=C2)NC(=S)NC(=O)C3=CC=CC=C3F

Description

2-fluoro-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound belongs to the class of thioamide derivatives, which have been found to exhibit a range of biological activities.

Scientific Research Applications

2-fluoro-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide has been found to exhibit promising biological activities, making it a potential candidate for drug development. Several studies have reported its application in the treatment of various diseases such as cancer, diabetes, and inflammation. In cancer research, this compound has been found to inhibit the growth of cancer cells and induce apoptosis. In diabetes research, it has been found to exhibit hypoglycemic effects by regulating glucose metabolism. In inflammation research, it has been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Mechanism of Action

The exact mechanism of action of 2-fluoro-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide is not fully understood. However, studies suggest that it may exert its biological activities by modulating various signaling pathways. For example, in cancer research, this compound has been found to inhibit the Akt/mTOR signaling pathway, which is involved in cell proliferation and survival. In diabetes research, it has been found to activate the AMPK signaling pathway, which is involved in glucose metabolism. In inflammation research, it has been found to inhibit the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
2-fluoro-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide has been found to exhibit various biochemical and physiological effects. In cancer research, it has been found to induce apoptosis, inhibit cell proliferation, and reduce tumor growth. In diabetes research, it has been found to regulate glucose metabolism, improve insulin sensitivity, and reduce blood glucose levels. In inflammation research, it has been found to inhibit the production of pro-inflammatory cytokines, reduce inflammation, and improve tissue damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-fluoro-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide in lab experiments is its potential to exhibit a range of biological activities, making it a versatile compound for drug development. However, one of the limitations is its relatively low solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research and development of 2-fluoro-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide. One direction is to investigate its potential application in the treatment of other diseases such as neurodegenerative disorders and cardiovascular diseases. Another direction is to optimize its chemical structure to improve its solubility and pharmacokinetics. Additionally, further studies are needed to elucidate its exact mechanism of action and to identify its molecular targets.

Synthesis Methods

The synthesis of 2-fluoro-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}benzamide involves the reaction of 2-fluorobenzoyl chloride with 3-(morpholin-4-ylcarbonyl)thiophene-2-carboxylic acid followed by treatment with ammonium hydroxide. The resulting product is purified by column chromatography to obtain the final compound.